1,1,1,7,7,7-Hexafluoro-4-imino-2,6-bis(trifluoromethyl)heptane-2,6-diol

• CAS No.: 824954-55-4
• Molecular Formula: C9H7F12NO2
• Molecular Weight: 389.14 g/mol
• IUPAC Name: 1,1,1,7,7,7-hexafluoro-4-imino-2,6-bis(trifluoromethyl)heptane-2,6-diol
• InChI: InChI=1S/C9H7F12NO2/c10-6(11,12)4(23,7(13,14)15)1-3(22)2-5(24,8(16,17)18)9(19,20)21/h22-24H,1-2H2
• InChI Key: CAOSIDHWIAYMAU-UHFFFAOYSA-N
• Canonical SMILES: C(C(=N)CC(C(F)(F)F)(C(F)(F)F)O)C(C(F)(F)F)(C(F)(F)F)O

Description

1,1,1,7,7,7-Hexafluoro-4-imino-2,6-bis(trifluoromethyl)heptane-2,6-diol is a chemical compound with the molecular formula C9H7F12NO2 and a molecular weight of 389.138 g/mol . This compound is known for its unique structure, which includes multiple fluorine atoms, making it highly fluorinated. Such compounds are often of interest in various fields of research due to their unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The exact synthetic routes and reaction conditions can vary, but they generally involve the use of fluorinating agents and specific catalysts to achieve the desired fluorination .

Industrial Production Methods

it is likely that similar fluorinated compounds are produced using large-scale fluorination processes, which may involve the use of specialized equipment and safety protocols to handle the highly reactive fluorinating agents .

Chemical Reactions Analysis

Types of Reactions

1,1,1,7,7,7-Hexafluoro-4-imino-2,6-bis(trifluoromethyl)heptane-2,6-diol can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives of the compound.

Substitution: The compound can participate in substitution reactions, where one or more of its functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, pressure, and solvent, can vary depending on the desired reaction .

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield different fluorinated alcohols or ketones, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

1,1,1,7,7,7-Hexafluoro-4-imino-2,6-bis(trifluoromethyl)heptane-2,6-diol has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of other fluorinated compounds, which are of interest in materials science and organic chemistry.

Biology: Its unique structure makes it a candidate for studying interactions with biological molecules, potentially leading to the development of new pharmaceuticals.

Medicine: Research into its potential medicinal properties is ongoing, with studies focusing on its effects on various biological pathways.

Industry: The compound’s high fluorine content makes it useful in the development of specialized materials, such as fluorinated polymers and coatings.

Mechanism of Action

The mechanism of action of 1,1,1,7,7,7-Hexafluoro-4-imino-2,6-bis(trifluoromethyl)heptane-2,6-diol involves its interaction with specific molecular targets and pathways. The compound’s fluorine atoms can form strong interactions with various biological molecules, potentially affecting their function. These interactions can lead to changes in cellular processes, which are the basis for its potential medicinal effects .

Comparison with Similar Compounds

Similar Compounds

1,1,1,7,7,7-Hexafluoro-2,6-dihydroxy-2,6-bis(trifluoromethyl)heptan-4-one: This compound has a similar structure but differs in the presence of a ketone group instead of an imino group.

1,1,1,7,7,7-Hexafluoro-4-(hydroxyimino)-2,6-bis(trifluoromethyl)heptane-2,6-diol: This compound has a hydroxyimino group, which affects its chemical properties and reactivity.

Uniqueness

1,1,1,7,7,7-Hexafluoro-4-imino-2,6-bis(trifluoromethyl)heptane-2,6-diol is unique due to its specific combination of fluorine atoms and functional groups. This unique structure gives it distinct chemical properties, making it valuable for various research applications .